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For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4-Dichloro-3-nitrobenzotrifluoride, a substituted aromatic compound, serves as a key
intermediate in the synthesis of a variety of complex organic molecules. Its unique substitution
pattern, featuring two chlorine atoms, a nitro group, and a trifluoromethyl group on a benzene
ring, imparts specific reactivity that is leveraged in the development of agrochemicals,
pharmaceuticals, and dyes. This technical guide provides a comprehensive overview of the
structure, properties, synthesis, and analytical methods related to 2,4-Dichloro-3-
nitrobenzotrifluoride, offering valuable insights for professionals in chemical research and
drug development.

Chemical Structure and Properties

2,4-Dichloro-3-nitrobenzotrifluoride is an aromatic compound with the molecular formula
C7H2CI2FsNO2.[1][2][3] The molecule consists of a benzene ring substituted with a
trifluoromethyl group at position 1, chlorine atoms at positions 2 and 4, and a nitro group at
position 3.[1] This arrangement of electron-withdrawing groups makes the aromatic ring highly
electron-deficient, influencing its reactivity.[1]

Table 1: Physicochemical Properties of 2,4-Dichloro-3-nitrobenzotrifluoride
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Property Value Reference(s)
IUPAC Name 1,3-dichloro-2-nitro-4- 1]
(trifluoromethyl)benzene

CAS Number 203915-49-5 [1][3]

Molecular Formula C7H2CI2F3NO:2 [1112][3]

Molecular Weight 260.00 g/mol [11121[3]

Appearance Pale yellow solid or liquid [1][2]
Synthesis

The most common method for the synthesis of 2,4-Dichloro-3-nitrobenzotrifluoride is the

nitration of 2,4-dichlorobenzotrifluoride.[1][2] This electrophilic aromatic substitution reaction is

typically carried out using a mixture of nitric acid and sulfuric acid.

Experimental Protocol: Nitration of 2,4-

Dichlorobenzotrifluoride

Materials:

2,4-Dichlorobenzotrifluoride

e Concentrated Nitric Acid (HNO3)

o Concentrated Sulfuric Acid (H2SOa4)

e |ce

» Dichloromethane (CH2Cl2)

o Saturated Sodium Bicarbonate Solution (NaHCO3)
¢ Anhydrous Magnesium Sulfate (MgSOa)

¢ Round-bottom flask
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Magnetic stirrer
Dropping funnel
Thermometer
Condenser
Separatory funnel
Rotary evaporator
Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool
concentrated sulfuric acid to 0-5 °C in an ice bath.

Slowly add 2,4-dichlorobenzotrifluoride to the cooled sulfuric acid while maintaining the
temperature below 10 °C.

Prepare a nitrating mixture by carefully adding concentrated nitric acid to an equal volume of
concentrated sulfuric acid, keeping the mixture cool.

Add the nitrating mixture dropwise to the solution of 2,4-dichlorobenzotrifluoride in sulfuric
acid over a period of 1-2 hours, ensuring the reaction temperature does not exceed 10-15
°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3
hours.

Carefully pour the reaction mixture onto crushed ice with stirring.
Extract the product with dichloromethane (3 x 50 mL).

Combine the organic extracts and wash with water (2 x 100 mL), followed by saturated
sodium bicarbonate solution (2 x 100 mL), and finally with brine (1 x 100 mL).
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude product.

e The crude 2,4-Dichloro-3-nitrobenzotrifluoride can be purified by vacuum distillation or

recrystallization.

Diagram 1: Synthesis Workflow of 2,4-Dichloro-3-nitrobenzotrifluoride
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Synthesis of 2,4-Dichloro-3-nitrobenzotrifluoride

2,4-Dichlorobenzotrifluoride Nitrating Mixture
in H2S0O4 (HNO3 + H2S04)

Nitration Reaction

(0-15 °C)

Quenching
(Ice Water)

Extraction
(Dichloromethane)

Washing
(H20, NaHCO3, Brine)
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Caption: Workflow for the synthesis of 2,4-Dichloro-3-nitrobenzotrifluoride.
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Analytical Characterization

The structure and purity of 2,4-Dichloro-3-nitrobenzotrifluoride are typically confirmed using
a combination of spectroscopic and chromatographic techniques.

Table 2: Spectroscopic Data for 2,4-Dichloro-3-nitrobenzotrifluoride

Technique Expected Data Reference(s)

Two doublets in the aromatic
region (6 7.5-8.5 ppm

1H NMR gion ( . PPM) [2]
corresponding to the two

aromatic protons.

Signals corresponding to the
seven carbon atoms, with

13C NMR characteristic shifts for carbons
attached to the trifluoromethyl,

chloro, and nitro groups.

A singlet corresponding to the

F NMR ]
trifluoromethyl group.
Molecular ion peak (M*) at m/z
Mass Spec. 259/261/263 due to chlorine

isotopes.

Strong absorption bands
around 1530-1550 cm~?
IR (asymmetric NO:z stretch) and [1112]
1340-1360 cm~* (symmetric
NOz2 stretch).

Analytical Methods

o Gas Chromatography-Mass Spectrometry (GC-MS): A primary method for assessing the
purity of 2,4-Dichloro-3-nitrobenzotrifluoride and identifying any byproducts from the
synthesis.
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e High-Performance Liquid Chromatography (HPLC): Can be used for purity determination,
particularly for less volatile impurities.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information,
confirming the substitution pattern on the aromatic ring.

« Infrared (IR) Spectroscopy: Useful for confirming the presence of the key functional groups,
especially the nitro group.

Reactivity and Applications

The electron-deficient nature of the aromatic ring in 2,4-Dichloro-3-nitrobenzotrifluoride
makes it susceptible to nucleophilic aromatic substitution (SNAr) reactions. The nitro group and
chlorine atoms can be displaced by various nucleophiles, providing a versatile platform for the
synthesis of more complex molecules.

Diagram 2: Role as a Chemical Intermediate

Role of 2,4-Dichloro-3-nitrobenzotrifluoride as an Intermediate

2,4-Dichloro-3-nitrobenzotrifluoride

Nucleophilic Aromatic
Substitution (SNAr)

Pharmaceuticals Agrochemicals Dyes & Pigments

Click to download full resolution via product page

Caption: 2,4-Dichloro-3-nitrobenzotrifluoride as a versatile chemical intermediate.

This compound serves as a crucial building block in the synthesis of:
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e Agrochemicals: As an intermediate in the production of herbicides and pesticides.[1]
e Pharmaceuticals: Its derivatives are explored for potential medicinal applications.[1]

e Dyes and Pigments: Utilized in the manufacturing of colorants due to its stable aromatic
structure.[1]

As of the current literature, there is no specific information available regarding the direct
biological activity or involvement in signaling pathways of 2,4-Dichloro-3-
nitrobenzotrifluoride itself. Its primary role in drug development is that of a precursor
molecule.

Safety and Handling

2,4-Dichloro-3-nitrobenzotrifluoride should be handled with care in a well-ventilated
laboratory, preferably within a fume hood. Personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves, and a lab coat, is essential.

Table 3: Hazard Information

Hazard Description Precautionary Measures

Aromatic nitro compounds can  Avoid inhalation, ingestion, and

Toxicity ) )
be toxic. skin contact.
_ Wear appropriate PPE. In case
o May cause skin and eye )
Irritation T of contact, rinse thoroughly
irritation. _
with water.
Aromatic nitro compounds can  Avoid heat, shock, and friction.
Reactivity be explosive under certain Store away from reducing

conditions. agents.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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2,4-Dichloro-3-nitrobenzotrifluoride is a valuable and versatile chemical intermediate with
significant applications in the synthesis of a wide range of commercially important compounds.
A thorough understanding of its structure, properties, synthesis, and handling is crucial for its
effective and safe utilization in research and development. This guide provides a foundational
resource for scientists and professionals working with this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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